![molecular formula C6H11ClN2O B1425999 2,6-Diazaspiro[3.4]octan-5-one hydrochloride CAS No. 1203683-28-6](/img/structure/B1425999.png)
2,6-Diazaspiro[3.4]octan-5-one hydrochloride
Overview
Description
2,6-Diazaspiro[3.4]octan-5-one hydrochloride is a research chemical with the CAS Number: 1203683-28-6 . It has a molecular weight of 162.62 . The compound is solid in physical form and is stored in a refrigerator .
Synthesis Analysis
While specific synthesis methods for this compound were not found, there are general methods for the synthesis of 2-azaspiro[3.4]octane . One of the approaches involved annulation of the cyclopentane ring and the remaining two approaches involved annulation of the four-membered ring .Molecular Structure Analysis
The IUPAC name of this compound is this compound . The InChI code is 1S/C6H10N2O.ClH/c9-5-6(1-2-8-5)3-7-4-6;/h7H,1-4H2,(H,8,9);1H . The InChI key is DIAPMTWSLPSUAM-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 162.62 . The compound is stored in a refrigerator .Scientific Research Applications
Cosmetic Preservatives and Therapeutic Agents
A study by Natasha Babar et al. (2015) delves into cosmetic preservatives, notably formaldehyde releasers (FARs), for their potential in therapeutic tissue cross-linking (TXL) applications. These compounds, commonly used in cosmetics, were evaluated for their effectiveness in strengthening corneal and scleral tissues, showcasing an innovative approach to repurposing cosmetic ingredients for medical applications. This research highlights the potential of chemical compounds, possibly including diazaspiro derivatives, in developing treatments for ocular conditions (Babar et al., 2015).
Antianxiety Drugs and Performance
Research by D. McNair (1973) analyzes the effects of antianxiety drugs, including chlordiazepoxide hydrochloride and diazepam, on human performance. This study provides insights into the behavioral impacts of specific compounds, contributing to the understanding of how similar chemical structures may influence cognitive and motor functions. The findings shed light on the broader implications of drug design and therapeutic use in treating anxiety disorders (McNair, 1973).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2,6-diazaspiro[3.4]octan-5-one;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O.ClH/c9-5-6(1-2-8-5)3-7-4-6;/h7H,1-4H2,(H,8,9);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIAPMTWSLPSUAM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)C12CNC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1203683-28-6 | |
Record name | 2,6-diazaspiro[3.4]octan-5-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.